Cas no 1804375-61-8 (Ethyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate)

• Product Name: Ethyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate
• CAS No: 1804375-61-8
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4885647
• Update Time: 2025-10-18

Ethyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-10(16)6-7(12)5(3-11)4-15-8(6)9(13)14/h4,9H,2-3H2,1H3
• InChI Key： CDUBRAVTPPYCQM-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C(C(=O)OCC)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate

Ethyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS No. 1804375-61-8) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by the presence of bromomethyl, difluoromethyl, and fluoro substituents on a pyridine core, make it an invaluable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its role in developing novel therapeutic agents that target a wide range of diseases, including cancer, infectious diseases, and neurological disorders.

The pyridine scaffold is a cornerstone in medicinal chemistry, owing to its ability to mimic the heterocyclic structures found in numerous natural products and pharmacologically active compounds. The introduction of halogen atoms, particularly bromine and fluorine, into this framework enhances the reactivity and selectivity of the molecule, enabling chemists to construct complex architectures with precision. Ethyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate, with its multifaceted functional groups, serves as a crucial building block for designing molecules with tailored biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity and receptor interactions. Among these targets, kinases have emerged as a major focus due to their central role in cellular signaling pathways. Ethyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate has been employed in the synthesis of kinase inhibitors, where its bromomethyl group can be readily transformed into other functional moieties through nucleophilic substitution reactions. This adaptability allows for the rapid optimization of lead compounds, accelerating the drug discovery process.

The difluoromethyl group is particularly noteworthy for its impact on the pharmacokinetic properties of drug candidates. Studies have demonstrated that the presence of difluoromethylation can enhance metabolic stability, improve lipophilicity, and increase binding affinity to biological targets. These attributes are critical for developing drugs that exhibit prolonged half-lives and reduced susceptibility to degradation by metabolic enzymes. Ethyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate, by incorporating this moiety, offers a strategic advantage in medicinal chemistry.

The fluoro substituent at the 4-position of the pyridine ring further contributes to the compound's utility as a pharmaceutical intermediate. Fluorine atoms are known for their ability to modulate electronic properties, influence conformational preferences, and enhance binding interactions with biological targets. In particular, fluorinated pyridines have been extensively explored in the development of antiviral and anticancer agents due to their ability to improve drug efficacy and selectivity. Ethyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate

In addition to its applications in kinase inhibition, Ethyl 5-(< strong >bromomethyl strong >)-2-( < strong >difluoromethyl strong >)-4- < strong >fluoropyridine-3-carboxylate strong > has been utilized in the synthesis of other therapeutic agents. For instance, researchers have employed this compound in the development of antiviral drugs targeting RNA-dependent RNA polymerases. The bromomethyl group provides a convenient handle for introducing diverse functional groups, enabling the construction of complex scaffolds that mimic natural product structures. Such mimics have shown promise in inhibiting viral replication by interfering with critical enzymatic processes.

The carboxylate ester group at the 3-position of the pyridine ring offers another layer of reactivity that can be exploited in drug design. This moiety can be hydrolyzed to yield a free carboxylic acid group, which can then be further functionalized through various chemical transformations. For example, it can be converted into amides or esters, expanding its utility in peptidomimetic chemistry and prodrug development. The versatility of Ethyl 5-(< strong >bromomethyl strong >)-2-( < strong >difluoromethyl strong >)-4- < strong >fluoropyridine-3-carboxylate strong >) makes it an indispensable intermediate in synthetic organic chemistry.

The increasing demand for high-quality intermediates in pharmaceutical research has driven innovation in synthetic methodologies. Recent advances in transition metal-catalyzed reactions have enabled more efficient and selective transformations of Ethyl 5-(< strong >bromomethyl strong >)-2-( < strong >difluoromethyl strong >)-4- < strong >fluoropyridine-3-carboxylate strong ). For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce new functional groups at specific positions within the molecule with high precision. These techniques have significantly streamlined the synthesis of complex drug candidates and reduced production costs.

The role of computational chemistry and molecular modeling has also become increasingly prominent in drug discovery. By leveraging computational tools, researchers can predict the behavior of Ethyl 5-(< strong >bromomethyl strong >)-2-( < strong >difluoromethyl strong >)-4- < strong >fluoropyridine-3-carboxylate strong ) during various chemical transformations before conducting experimental work. This approach not only saves time but also minimizes waste by identifying optimal reaction conditions and predicting potential side products. Such integrative strategies are essential for modern pharmaceutical research.

In conclusion, Ethyl 5-(< strong >bromomethyl strong >)-2-( < strong >difluoromethyl strong ) -4 -) (CAS No. 1804375-61-8) is a multifunctional compound that plays a pivotal role in pharmaceutical synthesis. Its unique structural features make it an invaluable intermediate for developing novel therapeutic agents targeting various diseases. The ongoing research into innovative synthetic methodologies and computational tools continues to enhance its utility as a building block for next-generation drugs.